Cas no 38972-90-6 (Z-His-Leu-OH)

• Product Name: Z-His-Leu-OH
• CAS No: 38972-90-6
• MF: C₂₀H₂₆N₄O₅
• MW: 402.444244861603
• CID: 924114
• PubChem ID: 333228
• Update Time: 2025-04-24

Z-His-Leu-OH Chemical and Physical Properties

Names and Identifiers

• N-[(benzyloxy)carbonyl]histidylleucine
• 2-[[3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-4-methylpentanoic acid
• Z-His-Leu-OH
• DS-012758
• 38972-90-6
• NSC-333461
• 2-[[3-(3H-imidazol-4-yl)-2-phenylmethoxycarbonylamino-propanoyl]amino]-4-methyl-pentanoic acid
• DTXSID00318637
• NSC333461

• Inchi： 1S/C20H26N4O5/c1-13(2)8-17(19(26)27)23-18(25)16(9-15-10-21-12-22-15)24-20(28)29-11-14-6-4-3-5-7-14/h3-7,10,12-13,16-17H,8-9,11H2,1-2H3,(H,21,22)(H,23,25)(H,24,28)(H,26,27)
• InChI Key： QDSCJZMMRKBXNR-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CN=CN1)NC(=O)OCC1C=CC=CC=1)NC(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 402.19048
• Monoisotopic Mass: 402.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 133.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-His-Leu-OH

N-[(Benzyloxy)Carbonyl]Histidylleucine: A Comprehensive Overview

N-[(Benzyloxy)carbonyl]histidylleucine, commonly referred to as N-Boc histidylleucine, is a peptide derivative that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This compound belongs to the category of protected amino acids, where one of the functional groups (in this case, the amine group of histidine) is temporarily modified to facilitate various chemical reactions, particularly in peptide synthesis.

The structure of N-Boc histidylleucine consists of a histidine residue connected to a leucine residue, with the nitrogen atom of the histidine moiety being protected by a benzyloxycarbonyl (Boc) group. This protection is achieved through a carbamate linkage, which is highly stable under basic conditions but can be selectively removed under acidic conditions to regenerate the free amine group.

One of the key advantages of using N-Boc histidylleucine in peptide synthesis is its ability to prevent unwanted side reactions during amide bond formation. The Boc group acts as a protecting group, ensuring that only the desired reactive sites participate in the coupling reactions. This makes it an essential reagent in solid-phase peptide synthesis (SPPS), where multiple amino acids are sequentially coupled to form long chains.

Recent studies have highlighted the importance of N-Boc histidylleucine in the development of customized therapeutic peptides. These peptides are designed to target specific biological pathways and have shown promise in treating a variety of diseases, including cancer, inflammation, and infectious diseases. The Boc group's stability under physiological conditions allows for precise control over peptide structure and function during in vitro and in vivo experiments.

Another area where N-Boc histidylleucine has found applications is in the study of protein-protein interactions. By incorporating this protected amino acid into designed peptides, researchers can probe the structural and functional aspects of protein interactions with high specificity. This has been particularly useful in drug discovery efforts aimed at modulating protein-protein interaction networks.

The synthesis of N-Boc histidylleucine involves a multi-step process that begins with the reaction of histidine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base. This reaction generates the Boc-protected histidine, which is then coupled to leucine through amide bond formation using appropriate coupling reagents such as HATU or EDCl/HOBt. The resulting product is purified to ensure high purity levels, essential for its use in downstream applications.

Recent advancements in chemical synthesis have improved the efficiency and scalability of N-Boc histidylleucine production. These improvements have made it more accessible for researchers worldwide, fostering collaborative efforts in biomedical research. Additionally, the development of automated peptide synthesizers has further streamlined the use of this compound in large-scale peptide manufacturing.

Despite its widespread use, there are ongoing studies to optimize the properties of N-Boc histidylleucine. One area of focus is improving the stability of the Boc group under increasingly demanding conditions, such as prolonged storage or exposure to extreme pH environments. Another research direction involves exploring alternative protecting groups that could offer similar or even superior protection while minimizing environmental impact.

In conclusion, N-[(Benzyloxy)carbonyl]histidylleucine is a vital component in modern peptide chemistry, enabling researchers to overcome significant challenges in peptide synthesis and drug discovery. Its role in advancing our understanding of complex biological systems underscores its importance in the broader context of biomedical innovation.